5-(1-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)piperidin-4-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine

• IUPAC Name: 5-[1-(1,3,5-trimethylpyrazol-4-yl)sulfonylpiperidin-4-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine
• InChI: InChI=1S/C18H26N4O2S2/c1-13-18(14(2)20(3)19-13)26(23,24)22-9-4-16(5-10-22)21-8-6-17-15(12-21)7-11-25-17/h7,11,16H,4-6,8-10,12H2,1-3H3
• InChI Key: PUVJQPZLAMMAJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)S(=O)(=O)N2CCC(CC2)N3CCC4=C(C3)C=CS4
• Molecular Formula: C18H26N4O2S2
• Molecular Weight: 394.6 g/mol

Description

The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazole rings are known for their diverse pharmacological effects. The compound also contains a piperidine ring, which is a common structural motif in many pharmaceuticals and other organic compounds.

Molecular Structure Analysis

The pyrazole ring in the compound is essentially planar. The compound also contains a sulfonyl group attached to the piperidine ring, which could have significant effects on the compound’s reactivity and properties.

Scientific Research Applications

Synthesis and Chemical Properties

Research has delved into the synthesis and antimicrobial activity of new heterocycles based on pyrazole derivatives, highlighting the versatility of these compounds in generating a wide array of chemically active molecules. For instance, treatments involving 3-methyl 1-phenyl-5-amino pyrazole with various reagents have led to the formation of sulfonamides, pyrazoles, isoxazoles, and pyrimidinethiones, showcasing the compound's utility in creating diverse heterocyclic structures with potential antimicrobial properties (El‐Emary, Al-muaikel, & Moustafa, 2002). Similarly, another study emphasized the facile synthesis and antimicrobial activity of pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives containing the sulfonyl moiety, underscoring the bioactive potential of these synthesized compounds (Ammar, Saleh, Micky, Abbas, & El-Gaby, 2004).

Catalysis and Material Science

Significant attention has been given to the use of sulfonamide derivatives in catalysis and material science. For example, magnetically separable graphene oxide anchored with sulfonic acid has been identified as an innovative and highly efficient catalyst for the synthesis of pyrazolo[3,4-b]pyridine derivatives, demonstrating the compound's role in enhancing green chemistry practices (Zhang, Liu, Liu, Shang, Hu, & Zhang, 2016). This research highlights the potential of incorporating the compound into novel catalytic systems that are recyclable and environmentally benign.

Biological Evaluation and Potential Therapeutic Applications

Research into the biological activities and therapeutic potentials of derivatives has led to the discovery of compounds with promising antiviral and cytotoxic activities. For instance, the synthesis of 3,5-bis(arylidene)-4-piperidones and related pyrazolo[4,3-c]pyridines, which have been screened for antiviral and antitumor activities, suggests the potential utility of these compounds in medical research and drug development (El-Subbagh, Abu-Zaid, Mahran, Badria, & Al-Obaid, 2000).